Cas no 18167-41-4 (2-(allyloxy)benzohydrazide)

• Product Name: 2-(allyloxy)benzohydrazide
• CAS No: 18167-41-4
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• MDL: MFCD06447101
• CID: 851313
• PubChem ID: 4778928
• Update Time: 2025-11-02

2-(allyloxy)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(2-propenyloxy)-, hydrazide
• 2-(Allyloxy)benzohydrazide
• 2-(prop-2-en-1-yloxy)benzohydrazide
• 2-Allyloxy-benzhydrazid
• 2-allyloxybenzhydrazide
• 2-Allyloxy-benzoesaeure-hydrazid
• 2-allyloxy-benzoic acid hydrazide
• 2-prop-2-enyloxybenzenecarbohydrazide
• AC1NGRNB
• ARONIS009900
• BBL019013
• CTK0A6392
• VS-06863
• 2-allyloxybenzohydrazide
• DTXSID20406520
• 2-prop-2-enoxybenzohydrazide
• STL065359
• SB86430
• 18167-41-4
• AKOS000319440
• CS-0324123
• 2-(allyloxy)benzohydrazide

• MDL： MFCD06447101
• Inchi： 1S/C10H12N2O2/c1-2-7-14-9-6-4-3-5-8(9)10(13)12-11/h2-6H,1,7,11H2,(H,12,13)
• InChI Key： IMBKJYHONFLHFH-UHFFFAOYSA-N
• SMILES： O(CC=C)C1C=CC=CC=1C(NN)=O

Computed Properties

• Exact Mass: 192.08996
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 2-(allyloxy)benzohydrazide

Comprehensive Guide to 2-(Allyloxy)benzohydrazide (CAS No. 18167-41-4): Properties, Applications, and Market Insights

2-(Allyloxy)benzohydrazide (CAS No. 18167-41-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. With its unique molecular structure featuring an allyloxy group and a benzohydrazide moiety, this compound serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential due to its reactivity and functional adaptability.

The compound’s chemical formula is C₁₀H₁₂N₂O₂, and its molecular weight is 192.22 g/mol. Its structure combines the aromatic properties of the benzene ring with the reactive hydrazide group, making it a valuable building block for synthesizing more complex molecules. The presence of the allyloxy group further enhances its utility in polymerization and cross-linking reactions, which are critical in developing advanced materials.

One of the most notable applications of 2-(allyloxy)benzohydrazide is in the pharmaceutical industry, where it acts as a precursor for the synthesis of bioactive molecules. Recent studies have highlighted its role in developing antimicrobial agents and anti-inflammatory compounds, aligning with the growing demand for novel therapeutics. Additionally, its use in agrochemical formulations has been explored, particularly in creating eco-friendly pesticides that address modern agricultural challenges.

From a market perspective, the demand for 2-(allyloxy)benzohydrazide is expected to rise, driven by advancements in green chemistry and sustainable manufacturing practices. Companies are investing in research to optimize its synthesis, ensuring higher yields and lower environmental impact. This trend resonates with the broader shift toward sustainable chemical production, a topic frequently searched by professionals and academics alike.

In material science, 2-(allyloxy)benzohydrazide is gaining traction as a cross-linking agent for polymers. Its ability to form stable networks under mild conditions makes it ideal for producing high-performance coatings and adhesives. These applications are particularly relevant in industries such as automotive and aerospace, where durability and lightweight properties are paramount.

For researchers working with 2-(allyloxy)benzohydrazide, safety and handling protocols are essential. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. This includes using personal protective equipment (PPE) and ensuring adequate ventilation during synthesis or handling.

Looking ahead, the future of 2-(allyloxy)benzohydrazide appears promising, with ongoing studies exploring its potential in drug delivery systems and nanotechnology. As the scientific community continues to uncover its capabilities, this compound is poised to play a pivotal role in innovation across multiple sectors. For those seeking detailed technical data or sourcing options, reputable suppliers and databases provide comprehensive information to support further exploration.